3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H10ClFN2OS/c17-11-3-7-13(8-4-11)20-15(21)14(19-16(20)22)9-10-1-5-12(18)6-2-10/h1-9H,(H,19,22)/b14-9-
• InChI Key: NUSZGLYGYVNROR-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)N2)C3=CC=C(C=C3)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)N2)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C16H10ClFN2OS
• Molecular Weight: 332.8 g/mol

Description

3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound belongs to the family of imidazolidinones, which have been widely studied for their pharmacological properties.

Scientific Research Applications

3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone has been studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial activities. In addition, it has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that the compound may act by inhibiting key enzymes involved in various biological pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has been shown to exhibit antifungal and antibacterial activities by disrupting the cell membrane of microorganisms. Furthermore, it has been shown to exhibit anti-inflammatory and antioxidant properties by reducing the production of inflammatory mediators and scavenging reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone in lab experiments is its potential as a lead compound for the development of new drugs. However, one of the limitations is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-5-(4-fluorobenzylidene)-2-thioxo-4-imidazolidinone. One direction is the development of novel derivatives with improved solubility and pharmacological properties. Another direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer, fungal infections, and bacterial infections. Furthermore, the compound may be studied for its potential applications in other fields, such as agriculture and material science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives.